Cas no 1522724-83-9 (Ethyl 5-Cyanopyridine-3-acetate)

• Product Name: Ethyl 5-Cyanopyridine-3-acetate
• CAS No: 1522724-83-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD23853784
• CID: 4608138
• Update Time: 2025-07-18

Ethyl 5-Cyanopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-Cyanopyridine-3-acetate
• 3-Pyridineacetic acid, 5-cyano-, ethyl ester

• MDL： MFCD23853784
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)4-8-3-9(5-11)7-12-6-8/h3,6-7H,2,4H2,1H3
• InChI Key： ZSRXKWXXJNPHAP-UHFFFAOYSA-N
• SMILES： C1=NC=C(C#N)C=C1CC(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Ethyl 5-Cyanopyridine-3-acetate

Comprehensive Overview of Ethyl 5-Cyanopyridine-3-acetate (CAS No. 1522724-83-9): Properties, Applications, and Industry Insights

Ethyl 5-Cyanopyridine-3-acetate (CAS No. 1522724-83-9) is a high-value organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular structure, featuring a cyanopyridine core and an ethyl acetate functional group, enables versatile reactivity, making it a sought-after building block in modern chemical research. This article delves into its physicochemical properties, synthesis routes, and emerging applications while addressing trending topics like green chemistry, AI-driven drug discovery, and sustainable manufacturing.

The compound’s CAS number 1522724-83-9 ensures precise identification in global databases, critical for regulatory compliance and supply chain transparency. Researchers frequently search for "Ethyl 5-Cyanopyridine-3-acetate solubility" or "1522724-83-9 synthesis protocol," reflecting its technical relevance. With a melting point of ~85–90°C and solubility in polar solvents like DMSO and ethanol, it is ideal for cross-coupling reactions and heterocyclic chemistry.

In pharmaceuticals, Ethyl 5-Cyanopyridine-3-acetate serves as a precursor for kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies. Its cyano group facilitates further derivatization, a feature exploited in high-throughput screening (HTS) platforms. Recent publications highlight its role in catalyzed C–H activation, a hot topic in metal-free catalysis research.

From an industrial perspective, scalability and cost-effective synthesis are key concerns. Optimized routes using microwave-assisted reactions or flow chemistry reduce energy consumption, resonating with ESG (Environmental, Social, and Governance) goals. Analytical techniques like HPLC and LC-MS ensure purity, addressing queries such as "how to analyze 1522724-83-9 purity."

Emerging applications include OLED materials and coordination polymers, where its electron-withdrawing cyanopyridine moiety enhances luminescence efficiency. This aligns with the surge in flexible electronics research. Additionally, its stability under ambient conditions makes it a reliable candidate for long-term storage, a frequent concern among purchasers.

Regulatory-wise, CAS 1522724-83-9 is not classified under hazardous categories, but proper PPE (Personal Protective Equipment) is recommended during handling. The compound’s SDS (Safety Data Sheet) provides detailed guidelines, a document often searched alongside its technical data.

In summary, Ethyl 5-Cyanopyridine-3-acetate bridges academic innovation and industrial demand, driven by its adaptability in medicinal chemistry and advanced materials. As AI-powered molecular design accelerates, compounds like this will remain pivotal in solving complex R&D challenges.